Cas no 77768-02-6 (4-Methylpyrimidine-2-carbonitrile)
77768-02-6 structure
Product Name:4-Methylpyrimidine-2-carbonitrile
CAS No:77768-02-6
MF:C6H5N3
MW:119.124000310898
MDL:MFCD13190572
CID:550712
PubChem ID:12684324
Update Time:2025-04-19
4-Methylpyrimidine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylpyrimidine-2-carbonitrile
- 4-Methyl-2-pyrimidinecarbonitrile
- 2-Pyrimidinecarbonitrile, 4-methyl- (9CI)
- 2-Pyrimidinecarbonitrile,4-methyl-
- LogP
- 2-Cyano-4-methylpyrimidine
- 2-Pyrimidinecarbonitrile, 4-methyl-
- 4-methyl 2pyrimidincarbonitril
- 4-Methyl-pyrimidine-2-carbonitrile
- XXQWGLMZNGIYQY-UHFFFAOYSA-N
- 4-methyl pyrimidine-2-carbonitrile
- TRA0070020
- PB33166
- SCHEMBL109350
- AM20120565
- 77768-02-6
- 2-Pyrimidinecarbonitrile,4-methyl-(9ci)
- SY021930
- A865161
- AC-28231
- CS-11465
- Z1255436519
- CS-W003852
- FT-0647270
- MFCD13190572
- AKOS016001530
- EN300-188660
- BB 0262762
- DTXSID00506815
- YSWG212
-
- MDL: MFCD13190572
- Inchi: 1S/C6H5N3/c1-5-2-3-8-6(4-7)9-5/h2-3H,1H3
- InChI Key: XXQWGLMZNGIYQY-UHFFFAOYSA-N
- SMILES: N1C(C#N)=NC=CC=1C
Computed Properties
- Exact Mass: 119.048347172g/mol
- Monoisotopic Mass: 119.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.6
- XLogP3: 0.7
Experimental Properties
- Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 52-57 ºC (ligroine )
- Boiling Point: 264.9±33.0 ºC (760 Torr),
- Flash Point: 100.9±10.6 ºC,
- Refractive Index: 1.531
- Solubility: Slightly soluble (9.3 g/l) (25 º C),
- PSA: 49.57000
- LogP: 0.65668
4-Methylpyrimidine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XX543-50mg |
4-Methylpyrimidine-2-carbonitrile |
77768-02-6 | 95% | 50mg |
454.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XX543-200mg |
4-Methylpyrimidine-2-carbonitrile |
77768-02-6 | 95% | 200mg |
1138.0CNY | 2021-07-14 | |
| Chemenu | CM128896-1g |
4-methylpyrimidine-2-carbonitrile |
77768-02-6 | 95% | 1g |
$269 | 2021-08-05 | |
| Chemenu | CM128896-5g |
4-methylpyrimidine-2-carbonitrile |
77768-02-6 | 95% | 5g |
$808 | 2021-08-05 | |
| TRC | M340958-5mg |
4-Methylpyrimidine-2-carbonitrile |
77768-02-6 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M340958-10mg |
4-Methylpyrimidine-2-carbonitrile |
77768-02-6 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M340958-50mg |
4-Methylpyrimidine-2-carbonitrile |
77768-02-6 | 50mg |
$ 95.00 | 2022-06-03 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY021930-0.25g |
4-Methyl-2-pyrimidinecarbonitrile |
77768-02-6 | >97% | 0.25g |
¥605.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY021930-1g |
4-Methyl-2-pyrimidinecarbonitrile |
77768-02-6 | >97% | 1g |
¥1223.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY021930-5g |
4-Methyl-2-pyrimidinecarbonitrile |
77768-02-6 | >97% | 5g |
¥4989.00 | 2025-04-12 |
4-Methylpyrimidine-2-carbonitrile Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
77768-02-6 (4-Methylpyrimidine-2-carbonitrile) Related Products
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- 64571-35-3(2,6-Dimethylpyrimidine-4-carbonitrile)
- 42839-04-3(Pyrimidine-4-carbonitrile)
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- 594836-56-3(4-Pyrimidinecarbonitrile, 2-ethenyl-)
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